Cas no 859833-12-8 ((6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride)

• Product Name: (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride
• CAS No: 859833-12-8
• MF: C₉H₁₁ClFNO₂
• MW: 219.640545129776
• MDL: MFCD07772790
• CID: 718067
• PubChem ID: 18525698
• Update Time: 2025-11-01

(6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-4H-1,3-benzodioxin-8-yl)methanamine,hydrochloride
• 4H-1,3-Benzodioxin-8-methanamine,6-fluoro-, hydrochloride (1:1)
• (6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)methanamine hydrochloride
• (6-Fluoro-4H-1,3-benzodioxin-8-yl)methylamine hydrochloride
• BB_SC-9269
• Z1013767708
• J-501674
• 1-(6-Fluoro-2H,4H-1,3-benzodioxin-8-yl)methanamine--hydrogen chloride (1/1)
• 859833-12-8
• EN300-65296
• (6-luoro-4H-1,3-benzodioxin-8-yl)methanamine;hydrochloride
• MS-22349
• 1-(6-FLUORO-2,4-DIHYDRO-1,3-BENZODIOXIN-8-YL)METHANAMINE HYDROCHLORIDE
• DTXSID70594461
• (6-Fluoro-4H-benzo[d][1,3]dioxin-8-yl)methanamine hydrochloride
• (6-fluoro-4H-1,3-benzodioxin-8-yl)methanamine;hydrochloride
• MFCD07772790
• CHEBI:194792
• SCHEMBL2460792
• AKOS016397760
• (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride

• MDL： MFCD07772790
• Inchi： 1S/C9H10FNO2.ClH/c10-8-1-6(3-11)9-7(2-8)4-12-5-13-9;/h1-2H,3-5,11H2;1H
• InChI Key： FBHYQVQESWEYTE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(CN)C2=C(C=1)COCO2

Computed Properties

• Exact Mass: 219.04600
• Monoisotopic Mass: 219.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 217 °C
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• PSA: 44.48000
• LogP: 2.65320

(6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride

Introduction to (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride (CAS No. 859833-12-8)

Compound (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride, identified by its CAS number 859833-12-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of benzodioxin derivatives, which have garnered considerable attention due to their diverse biological activities. The presence of a fluoro substituent and the unique structural framework of the benzodioxin ring system contribute to its distinct pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents. In recent years, there has been a growing interest in benzodioxin derivatives due to their potential applications in the treatment of neurological disorders, infectious diseases, and cancer. The structural features of (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride make it a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The benzodioxin core is known to exhibit binding affinity for various receptors and enzymes, which can modulate physiological processes. Specifically, the fluoro substitution at the 6-position of the benzodioxin ring enhances its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists.

Recent studies have demonstrated that derivatives of benzodioxin can possess potent anti-inflammatory and analgesic properties. The (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine moiety has been shown to interact with opioid receptors, potentially leading to the development of novel analgesics with improved efficacy and reduced side effects. Additionally, the hydrochloride salt form ensures that the compound remains stable under various storage conditions, facilitating its use in both laboratory research and industrial applications.

The synthesis of (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride involves a multi-step process that requires precise control over reaction conditions. The introduction of the fluoro group is particularly critical, as it significantly influences the compound's pharmacokinetic profile. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In addition to its potential therapeutic applications, (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride has been explored in preclinical studies for its ability to modulate neurotransmitter systems. The compound's interaction with serotonin and dopamine receptors suggests its utility in treating conditions such as depression and anxiety. Furthermore, its structural similarity to known antipsychotic agents makes it a candidate for developing next-generation psychotropic drugs.

The hydrochloride salt form of this compound also offers advantages in terms of formulation and administration. Its enhanced solubility allows for easier incorporation into pharmaceutical formulations, including oral tablets and injectable solutions. This property is particularly important for achieving optimal drug delivery and patient compliance.

Current research is focused on optimizing the synthetic routes for (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore new derivatives that may exhibit even greater biological activity while maintaining safety profiles comparable to existing drugs. The integration of computational chemistry techniques has accelerated the discovery process by allowing researchers to predict binding affinities and metabolic stability with high accuracy.

The impact of this compound on drug development extends beyond its immediate applications. By serving as a versatile scaffold for medicinal chemists, (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride contributes to the broader advancement of pharmacological research. Its unique structural features continue to inspire innovation in the design of novel therapeutic agents that address unmet medical needs.

In conclusion, (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine Hydrochloride (CAS No. 859833-12-8) represents a significant advancement in pharmaceutical chemistry. Its promising biological activities, combined with its favorable physicochemical properties, make it a valuable asset in the quest for new medicines. As research progresses, this compound is expected to play an increasingly important role in addressing various health challenges worldwide.